Lysine–enediyne conjugates as photochemically triggered DNA double-strand cleavage agents†
Chemical Communications Pub Date: 2005-01-25 DOI: 10.1039/B417012A
Abstract
Statistical analysis of DNA-photocleavage by two types of lysine–enediyne conjugates confirms that more double-strand breaks are produced than can be accounted for by coincident single-strand breaks.
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